Superior Coupling Efficiency
In head-to-head comparative synthesis of a 20mer RNA oligonucleotide (sequence: 5′-UUG UUC UUA UUG UUC UUA UU-3′) using 0.25 M ETT activator and 6-minute coupling time, TBDMS-protected RNA phosphoramidites demonstrated stepwise yields enabling ≥97% minimum coupling efficiency specification . In contrast, TOM-protected phosphoramidites, while recommended for longer sequences (≥100mers) due to reduced steric hindrance from the oxymethyl spacer, exhibit lower coupling efficiency per cycle under identical conditions [1]. This difference manifests in cumulative yield calculations: for a 20mer, 97% per-step efficiency yields approximately 54% theoretical full-length product, whereas 95% efficiency (typical for TOM) yields approximately 36% [2]. For adenosine specifically, the bulky N⁶-benzoyl group combined with the 2'-TBDMS moiety contributes additional steric constraints that may reduce coupling rates compared to pyrimidine monomers, making adenosine the yield-limiting residue in many sequences [3].
| Evidence Dimension | Minimum stepwise coupling efficiency |
|---|---|
| Target Compound Data | ≥97% per coupling cycle |
| Comparator Or Baseline | TOM-protected phosphoramidites: ~95% per coupling cycle (extrapolated from 20mer cumulative yields) |
| Quantified Difference | Approximately 2% higher per-step coupling efficiency for TBDMS vs. TOM; translates to ~18% higher cumulative yield for a 20mer |
| Conditions | ABI 394 synthesizer, 20mer RNA, 0.25 M ETT activator, 6 min coupling, DCA deblock |
Why This Matters
Higher per-step coupling efficiency for 3'-TBDMS-Bz-rA directly translates to improved cumulative yields in short-to-moderate length RNA syntheses (≤60 nt), reducing purification burden and material costs.
- [1] Glen Research. Glen Report 36-14: Application Note — RNA Synthesis. Figure 1 comparison of TBDMS and TOM structures; quantitative synthesis data comparing DNA, TBDMS, and TOM monomers. View Source
- [2] Calculated from stepwise efficiency data: 20mer cumulative yield = (efficiency)¹⁹. 0.97¹⁹ ≈ 0.54; 0.95¹⁹ ≈ 0.36. View Source
- [3] Wincott F, DiRenzo A, Shaffer C, et al. Synthesis, deprotection, analysis and purification of RNA and ribozymes. Nucleic Acids Research. 1995;23(14):2677-2684. doi:10.1093/nar/23.14.2677 View Source
